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molecular formula C14H12O2 B6317216 2-Formyl-6-(2-methylphenyl)phenol, 95% CAS No. 343603-83-8

2-Formyl-6-(2-methylphenyl)phenol, 95%

Cat. No. B6317216
CAS RN: 343603-83-8
M. Wt: 212.24 g/mol
InChI Key: NVWHMKUNDKONSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06858630B2

Procedure details

To an agitated solution of 2-hydroxy-3-(2′-methylphenyl)benzaldehyde (0.030 g, 0.14 mmol) in EtOH (0.80 mL) was added 1,2-diamino-8-hydroxy-naphthalene-4-sulfonic acid dihydrochloride (0.033 g, 0.10 mmol) and sodium bisulfite (0.03 g) in water (0.20 mL). The solution was heated to 60° C. and agitated over 18 hours. The solution was cooled to room temperature, the tan precipitate was isolated by filtration and washed with water and ethyl acetate to provide the title compound (0.043 g, 89%) MS(ES) m/z 445 [M−H].
Name
2-hydroxy-3-(2′-methylphenyl)benzaldehyde
Quantity
0.03 g
Type
reactant
Reaction Step One
Name
1,2-diamino-8-hydroxy-naphthalene-4-sulfonic acid dihydrochloride
Quantity
0.033 g
Type
reactant
Reaction Step One
Name
sodium bisulfite
Quantity
0.03 g
Type
reactant
Reaction Step One
Name
EtOH
Quantity
0.8 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0.2 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
89%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[C:9]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=2C)=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=[O:5].Cl.Cl.NC1C2C(=CC=CC=2O)C(S(O)(=O)=O)=CC=1N.S(=O)(O)[O-].[Na+]>CCO.O>[OH:1][C:2]1[C:9]([C:10]2[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=2)=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=[O:5] |f:1.2.3,4.5|

Inputs

Step One
Name
2-hydroxy-3-(2′-methylphenyl)benzaldehyde
Quantity
0.03 g
Type
reactant
Smiles
OC1=C(C=O)C=CC=C1C1=C(C=CC=C1)C
Name
1,2-diamino-8-hydroxy-naphthalene-4-sulfonic acid dihydrochloride
Quantity
0.033 g
Type
reactant
Smiles
Cl.Cl.NC1=C(C=C(C2=CC=CC(=C12)O)S(=O)(=O)O)N
Name
sodium bisulfite
Quantity
0.03 g
Type
reactant
Smiles
S([O-])(O)=O.[Na+]
Name
EtOH
Quantity
0.8 mL
Type
solvent
Smiles
CCO
Name
water
Quantity
0.2 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
agitated over 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The solution was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
the tan precipitate was isolated by filtration
WASH
Type
WASH
Details
washed with water and ethyl acetate

Outcomes

Product
Details
Reaction Time
 18 h
Name
title compound
Type
product
Smiles
OC1=C(C=O)C=CC=C1C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 0.043 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 155%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.